Cas no 212577-28-1 (1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole
• CAS No: 212577-28-1
• MF: C₂₂H₁₆Cl₂N₂O
• MW: 395.28124332428
• CID: 6101884
• PubChem ID: 4298311
• Update Time: 2025-09-18

1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole
• (3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl)(phenyl)methanone
• Methanone, [3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazol-1-yl]phenyl-
• F0742-0128
• 212577-28-1
• [3,5-bis(4-chlorophenyl)-3,4-dihydropyrazol-2-yl]-phenylmethanone
• AKOS005549272

• Inchi： 1S/C22H16Cl2N2O/c23-18-10-6-15(7-11-18)20-14-21(16-8-12-19(24)13-9-16)26(25-20)22(27)17-4-2-1-3-5-17/h1-13,21H,14H2
• InChI Key： SOYGAZJAKFIZGS-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC=C(Cl)C=C2)CC(C2=CC=C(Cl)C=C2)=N1)(C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 394.0639685g/mol
• Monoisotopic Mass: 394.0639685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives

Additional information on 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole

Recent Advances in the Study of 1-Benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole (CAS: 212577-28-1)

The compound 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole (CAS: 212577-28-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This pyrazole derivative, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities, synthetic pathways, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole, with particular emphasis on improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that utilizes a one-pot condensation reaction, significantly reducing the number of steps and increasing overall efficiency. The researchers reported a yield of 78% and demonstrated the scalability of the method, making it suitable for industrial applications.

In terms of biological activity, 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole has shown promising results as a potential anti-inflammatory and anticancer agent. A preclinical study conducted in 2024 revealed that the compound exhibits strong inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme involved in inflammatory processes. Additionally, the compound demonstrated selective cytotoxicity against certain cancer cell lines, including breast and lung cancer, with minimal effects on normal cells. These findings suggest its potential as a lead compound for further drug development.

Further investigations into the mechanism of action have revealed that 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole interacts with multiple molecular targets. Molecular docking studies indicate that the compound binds to the active site of COX-2 with high affinity, while also modulating the activity of several signaling pathways involved in cell proliferation and apoptosis. These multi-target effects highlight the compound's versatility and potential for treating complex diseases.

Despite these promising results, challenges remain in the development of 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural modifications and pharmacokinetic studies. Ongoing research is exploring the use of prodrug strategies and nanotechnology-based delivery systems to overcome these limitations.

In conclusion, 1-benzoyl-3,5-bis(4-chlorophenyl)-4,5-dihydro-1H-pyrazole (CAS: 212577-28-1) represents a promising candidate for drug development, with demonstrated anti-inflammatory and anticancer properties. Continued research efforts are essential to fully elucidate its therapeutic potential and translate these findings into clinical applications. The compound's unique structural and pharmacological profile makes it a valuable subject for future studies in the field of chemical biology and medicinal chemistry.